2-Propenoic acid, 3-[4-(acetylamino)phenyl]-2-cyano-, methyl ester

• CAS No.: 110233-69-7
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: methyl 3-(4-acetamidophenyl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C13H12N2O3/c1-9(16)15-12-5-3-10(4-6-12)7-11(8-14)13(17)18-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: ZZKGGAYDHNIOPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C=C(C#N)C(=O)OC

Description

2-Propenoic acid, 3-[4-(acetylamino)phenyl]-2-cyano-, methyl ester is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of p-acetamidobenzaldehyde (4.08 g, 0.025 m), methyl cyanoacetate (2.50 g, 0.026 m), methanol (75 ml) and piperidine (10 drops) is heated and stirred at reflux for 0.5 hour. The reaction mixture is cooled and the pale yellow solid collected by filtration and dried in air. Recrystallization of the product from 50/50 isopropanol/toluene (by volume) gives 4.5 g of pure UV absorber product by mass spectrum analysis which has an absorption maximum at 346 nm in methylene chloride.